BE“GHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling Monomethyl Adipate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monomethyl! adipate

Cat. No.: B1677414

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Monomethyl adipate, including detailed operational and disposal
plans to support your critical work.

Chemical Identifier:

 Name: Monomethyl adipate

o Synonyms: Methyl adipate, Adipic acid monomethyl ester, Monomethyl hexanedioate[1][2]
e CAS Number: 627-91-8[1]

Hazard Identification and Safety Precautions

Monomethyl adipate is classified as a hazardous chemical that can cause skin and serious
eye irritation, as well as respiratory irritation.[1][3][4] Adherence to strict safety protocols is
crucial to mitigate risks.

Signal Word: Warning[1][3][4]
Hazard Statements:

o Causes skin irritation.[1][3][4]
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o Causes serious eye irritation.[1][3][4]
e May cause respiratory irritation.[1][3]
Precautionary Measures:

e Prevention: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1] Wash face, hands,
and any exposed skin thoroughly after handling.[1] Use only outdoors or in a well-ventilated
area.[1] Wear protective gloves, protective clothing, eye protection, and face protection.[1][3]

[4]

o Storage: Store in a well-ventilated, dry, and cool place.[1][2] Keep the container tightly closed
and store locked up.[1]

o Disposal: Dispose of contents and container to an approved waste disposal plant.[1][5]
Incompatible Materials:

e Bases[1]

e Reducing agents[1]

e Oxidizing agents[2]

Quantitative Data Summary

For quick reference, the following tables summarize the key quantitative data for Monomethyl
adipate.
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Physical and Chemical

Properties Value Reference(s)
Molecular Formula C7H1204 [6]

Molecular Weight 160.17 g/mol [6]
Appearance Colorless liquid [2][6]

Melting Point 7-9 °C [61[7]

Boiling Point 162 °C /10 mmHg [7]

Flash Point >109°C/>228.2°F [1]

Specific Gravity 1.12 (20/20)

Refractive Index 1.441 [7]

Health and Safety Data Information Reference(s)
Skin Corrosion/Irritation Category 2 [11[3]

Serious Eye Damage/Irritation Category 2 [1][3]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

[1](3]

Operational Plan for Safe Handling

Follow this step-by-step guide for the safe handling of Monomethyl adipate in a laboratory

setting.

1. Preparation:

e Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[3]

e Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

o Assemble all necessary Personal Protective Equipment (PPE).
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2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or
NIOSH (US) standards.[3][8] A face shield may be necessary if there is a splash potential.[9]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[2][9]

» Body Protection: Wear a lab coat or long-sleeved clothing.[3] For larger quantities or
increased splash risk, consider a chemical-resistant apron or coveralls.[10]

» Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is
not typically required.[1][3] For large-scale use or in emergencies, use a NIOSH/MSHA or
European Standard EN 136 approved respirator.[3]

3. Handling Procedure:

e Do not get in eyes, on skin, or on clothing.[1]

» Avoid inhalation of vapors or mists.[1]

e Avoid ingestion.[1]

o Keep the container tightly closed when not in use.[1][2]

4. Post-Handling:

e Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]

» Remove and wash contaminated clothing before reuse.[1][4]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures Reference(s)

Remove the victim to fresh air
and keep at rest in a position
comfortable for breathing. If
Inhalation you feel unwell, call a POISON  [1][2][8]
CENTER or doctor/physician.
If not breathing, give artificial

respiration.

Take off contaminated clothing
immediately. Wash the affected
) area with plenty of soap and
Skin Contact _ [1]1[2][4]
water for at least 15 minutes. If
skin irritation persists, get

medical advice/attention.

Rinse cautiously with water for
several minutes, including
under the eyelids. Remove
contact lenses if present and
Eye Contact ) o [1112][3]
easy to do. Continue rinsing
for at least 15 minutes. If eye
irritation persists, get medical

advice/attention.

Do NOT induce vomiting.
Clean mouth with water and
) then drink plenty of water.
Ingestion _ _ [1][2]
Never give anything by mouth
to an unconscious person. Get

medical aid.

Disposal Plan

Proper disposal of Monomethyl adipate and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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e Collect waste Monomethyl adipate and any materials used for spill cleanup (e.qg., inert
absorbent material) in a suitable, closed, and clearly labeled container.[1][11]

2. Spill Cleanup:

e In case of a spill, ensure adequate ventilation and wear appropriate PPE.[1]
e Soak up the spill with an inert absorbent material.[1][3]

o Collect the absorbed material into a suitable container for disposal.[1]

3. Disposal Method:

» Dispose of the waste at an approved waste disposal plant.[1]

e Do not empty into drains.[1]

o Waste generators must consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[1]

Experimental Protocols

The safety data sheets and chemical handling guides reviewed for this document do not
contain specific experimental protocols. The operational plan provided is based on established
best practices for handling laboratory chemicals with similar hazard profiles. Researchers
should always develop and follow specific, risk-assessed protocols for their individual
experiments involving Monomethyl adipate.

Workflow for Safe Handling of Monomethyl Adipate

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1677414?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC102820050&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC102820050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102820050&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10439262&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC102820050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102820050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102820050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102820050&countryCode=US&language=en
https://www.benchchem.com/product/b1677414?utm_src=pdf-body
https://www.benchchem.com/product/b1677414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Safe Handling Workflow for Monomethyl Adipate
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Caption: Workflow for the safe handling of Monomethyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Monomethyl Adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677414#personal-protective-equipment-for-
handling-monomethyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1677414?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC102820050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/01536.pdf
https://www.fishersci.fr/store/msds?partNumber=10439262&countryCode=FR&language=en
https://www.tcichemicals.com/BE/en/sds/A1738_EU_6N.pdf
https://dcchemicals.com/msds/MSDS_DC37163.html
https://haihangchem.com/products/monomethyl-adipate-cas-627-91-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9683693.htm
https://www.echemi.com/sds/monomethyladipate-pid_Rock5732.html
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://chemm.hhs.gov/ppe.htm
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1677414#personal-protective-equipment-for-handling-monomethyl-adipate
https://www.benchchem.com/product/b1677414#personal-protective-equipment-for-handling-monomethyl-adipate
https://www.benchchem.com/product/b1677414#personal-protective-equipment-for-handling-monomethyl-adipate
https://www.benchchem.com/product/b1677414#personal-protective-equipment-for-handling-monomethyl-adipate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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